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Compound of Interest

Compound Name: 6-bromo-3-chloro-1H-indole

Cat. No.: B1279913 Get Quote

6-bromo-3-chloro-1H-indole (C₈H₅BrClN, Molecular Weight: 230.49 g/mol ) is a member of

the halogenated indole family, a class of compounds with diverse biological activities.[1][2]

Accurate structural elucidation is the cornerstone of any chemical research, particularly in drug

discovery where precise knowledge of a molecule's architecture is paramount for

understanding its interaction with biological targets. Spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy provide

a detailed "fingerprint" of a molecule, confirming its identity, purity, and structural features.

This guide will delve into the predicted spectroscopic data for 6-bromo-3-chloro-1H-indole,

offering a comprehensive interpretation grounded in fundamental principles and data from

analogous compounds. This predictive analysis serves as a powerful tool for researchers in

verifying the synthesis of this target molecule and in anticipating its spectral properties.

Molecular Structure and Atom Numbering
A clear and consistent atom numbering system is essential for unambiguous spectral

assignment. The following diagram illustrates the structure of 6-bromo-3-chloro-1H-indole
with the IUPAC numbering convention that will be used throughout this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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